![molecular formula C23H30N6O2 B271783 {3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}[(1-ethylpyrrolidin-2-yl)methyl]amine](/img/structure/B271783.png)
{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}[(1-ethylpyrrolidin-2-yl)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}[(1-ethylpyrrolidin-2-yl)methyl]amine, also known as ETP-46321, is a novel compound that has gained attention in the scientific community due to its potential application in the treatment of various diseases. The compound has been synthesized through a complex chemical process and has shown promising results in preliminary studies.
Mechanism of Action
The mechanism of action of {3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}[(1-ethylpyrrolidin-2-yl)methyl]amine is not fully understood, but it is believed to involve the inhibition of specific enzymes and pathways in the body. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. Additionally, this compound has been shown to inhibit the activity of several kinases, which are involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. The compound has been shown to inhibit the production of prostaglandins, which are involved in inflammation. Additionally, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. The compound has also been shown to have an impact on the central nervous system, affecting neurotransmitter release and uptake.
Advantages and Limitations for Lab Experiments
One advantage of using {3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}[(1-ethylpyrrolidin-2-yl)methyl]amine in lab experiments is its specificity for certain enzymes and pathways. This allows researchers to target specific processes in the body and study their effects. However, one limitation of using this compound is its complexity and the difficulty in synthesizing the compound. Additionally, the compound may have off-target effects, which could complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on {3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}[(1-ethylpyrrolidin-2-yl)methyl]amine. One area of interest is the compound's potential application in the treatment of cancer. Further studies are needed to determine the efficacy of this compound in different types of cancer and to identify any potential side effects. Additionally, research could focus on the compound's potential application in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, future studies could explore the use of this compound in combination with other drugs or therapies to enhance its efficacy.
Synthesis Methods
The synthesis of {3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}[(1-ethylpyrrolidin-2-yl)methyl]amine involves a multistep process that requires the use of several reagents and solvents. The first step involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with 1-phenyl-1H-tetrazole-5-thiol in the presence of a base to form the intermediate product. This intermediate is then reacted with 1-ethylpyrrolidin-2-ylmethylamine in the presence of a reducing agent to form the final product, this compound.
Scientific Research Applications
{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}[(1-ethylpyrrolidin-2-yl)methyl]amine has shown potential application in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Preliminary studies have shown that the compound has anti-inflammatory properties and can inhibit the growth of cancer cells. Additionally, the compound has been shown to have an impact on the central nervous system, making it a potential candidate for the treatment of neurological disorders.
properties
Molecular Formula |
C23H30N6O2 |
---|---|
Molecular Weight |
422.5 g/mol |
IUPAC Name |
N-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]-1-(1-ethylpyrrolidin-2-yl)methanamine |
InChI |
InChI=1S/C23H30N6O2/c1-3-28-14-8-11-20(28)17-24-16-18-12-13-21(22(15-18)30-4-2)31-23-25-26-27-29(23)19-9-6-5-7-10-19/h5-7,9-10,12-13,15,20,24H,3-4,8,11,14,16-17H2,1-2H3 |
InChI Key |
LOGLACYTPGZRNM-UHFFFAOYSA-N |
SMILES |
CCN1CCCC1CNCC2=CC(=C(C=C2)OC3=NN=NN3C4=CC=CC=C4)OCC |
Canonical SMILES |
CCN1CCCC1CNCC2=CC(=C(C=C2)OC3=NN=NN3C4=CC=CC=C4)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.